
Personal protective equipment for handling (S)-
(-)-3-Benzyloxy-1,2-propanediol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
(S)-(-)-3-Benzyloxy-1,2-

propanediol

Cat. No.: B054752 Get Quote

Essential Safety and Handling Guide for (S)-(-)-3-
Benzyloxy-1,2-propanediol
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, storage, and disposal of (S)-(-)-3-Benzyloxy-1,2-propanediol. This

document provides immediate, actionable safety protocols and logistical plans to ensure the

well-being of laboratory personnel and compliance with safety standards.

Hazard Assessment and Safety Recommendations
(S)-(-)-3-Benzyloxy-1,2-propanediol is a combustible liquid that requires careful handling to

mitigate potential risks. While some sources may classify this chemical as non-hazardous,

other data indicates potential for harm. Therefore, it is prudent to handle this substance with a

degree of caution, assuming it may be harmful if swallowed, and may cause skin, eye, and

respiratory irritation[1][2].
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Physical & Chemical Properties Data

Appearance
White or Colorless to Light yellow powder to

lump to clear liquid

Molecular Formula C₁₀H₁₄O₃

Molecular Weight 182.22 g/mol

Density 1.140 g/mL at 20 °C[3]

Storage Temperature 2-8°C

Flash Point Not applicable

Boiling Point Not applicable

Storage Class 10 - Combustible liquids[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling (S)-(-)-3-Benzyloxy-1,2-propanediol.
The following PPE is recommended to minimize exposure and ensure personal safety.
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PPE Category Recommendation Specification

Eye Protection
Eyeshields or safety

goggles[3]

Chemical splash goggles are

recommended to provide a

complete seal around the

eyes.

Hand Protection Chemical-resistant gloves[3]

Nitrile or neoprene gloves are

recommended for their

resistance to a range of

chemicals. Ensure to check

manufacturer's compatibility

data.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect against

splashes.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

vapors or aerosols are

generated, a NIOSH-approved

respirator with an organic

vapor cartridge may be

necessary.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for the safe handling of this compound.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible.

Remove all potential ignition sources from the immediate vicinity.

2. Handling the Chemical:
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Wear the recommended personal protective equipment (PPE) at all times.

When transferring the liquid, do so carefully to avoid splashing.

Keep the container tightly closed when not in use to prevent the release of vapors.

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

The recommended storage temperature is between 2-8°C.

Store in a designated area for combustible liquids.

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate the spill area and alert others in the vicinity.

Ventilate: If it is safe to do so, increase ventilation to the area.

Contain: For small spills, contain the liquid with an inert absorbent material (e.g., vermiculite,

dry sand).

Clean-up: Wearing appropriate PPE, carefully collect the absorbed material and place it in a

sealed, labeled container for hazardous waste disposal.

Decontaminate: Clean the spill area with soap and water.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek medical attention if irritation persists[4].

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation develops[4].
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist[4].

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention[4].

Disposal Plan
All waste materials containing (S)-(-)-3-Benzyloxy-1,2-propanediol must be treated as

hazardous waste.

Collection: Collect all waste, including contaminated absorbent materials and disposable

PPE, in a clearly labeled, sealed, and chemically compatible container.

Storage: Store the hazardous waste container in a designated, well-ventilated area, away

from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through a licensed environmental

waste management company. Follow all local, state, and federal regulations for hazardous

waste disposal. Do not dispose of this chemical down the drain or in regular trash[5].

Workflow for Handling and Disposal
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Workflow for Handling (S)-(-)-3-Benzyloxy-1,2-propanediol
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Caption: Workflow for the safe handling and disposal of (S)-(-)-3-Benzyloxy-1,2-propanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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